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Compound of Interest

Compound Name: 4-Butoxyphenylboronic acid

Cat. No.: B025141

Essential Safety and Handling Guide for 4-
Butoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Butoxyphenylboronic acid. The following information is
synthesized from safety data sheets of structurally similar boronic acid compounds to ensure a
high standard of laboratory safety.

Immediate Safety Precautions

Before handling 4-Butoxyphenylboronic acid, ensure that a well-ventilated area, preferably a
chemical fume hood, is used.[1][2] An emergency eyewash station and safety shower must be
readily accessible.[1]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[1]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[2]

Prevents skin contact. Gloves
should be inspected before
use and changed immediately

if contaminated.

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long

pants and closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved
respirator is required when
handling the solid compound
to prevent the inhalation of

dust particles.[2]

Minimizes the risk of

respiratory tract irritation.

Hazard Information and Precautionary Statements

The following table summarizes the hazard classifications and precautionary statements based

on similar boronic acid compounds.
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Hazard Class

Hazard Statement

Precautionary
Statement
(Prevention)

Precautionary
Statement
(Response)

Skin Irritation

H315: Causes skin

irritation.[3]

P264: Wash skin
thoroughly after
handling.[3] P280:
Wear protective
gloves/protective
clothing/eye
protection/face

protection.[3]

P302 + P352: IF ON
SKIN: Wash with
plenty of soap and
water.[3] P332 +
P313: If skin irritation
occurs: Get medical

advice/attention.[3]

Eye Irritation

H319: Causes serious

eye irritation.[3]

P280: Wear protective
gloves/protective
clothing/eye
protection/face

protection.[3]

P305 + P351 + P338:
IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing.[3] P337 +
P313: If eye irritation
persists: Get medical

advice/attention.[3]

Specific target organ
toxicity — single
exposure (Respiratory

tract irritation)

H335: May cause

respiratory irritation.[3]

P261: Avoid breathing
dust/fume/gas/mist/va
pors/spray.[3] P271.:
Use only outdoors or
in a well-ventilated

area.[3]

P304 + P340: IF
INHALED: Remove
person to fresh air and
keep comfortable for
breathing.[3] P312:
Call a POISON
CENTER/doctor if you

feel unwell.[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 4-
Butoxyphenylboronic acid.
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» Preparation: Before beginning work, ensure that the chemical fume hood is functioning
correctly and the work area is clean and free of clutter. Confirm that an eyewash station and
safety shower are accessible.[1]

e Donning PPE: Put on all required personal protective equipment as outlined in the table
above before handling the chemical.

e Handling:
o Keep the container of 4-Butoxyphenylboronic acid tightly closed when not in use.[2]

o Avoid generating dust when transferring the solid. Use appropriate tools, such as a
spatula, for transfers.

o If making a solution, add the solid to the solvent slowly to avoid splashing.
e Post-Handling:
o Clean the work area to remove any residual chemical.
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.
o Remove PPE in the designhated area to avoid contaminating other spaces.

Disposal Plan

All waste generated from the use of 4-Butoxyphenylboronic acid, including contaminated
PPE and empty containers, must be considered hazardous waste.

o Waste Collection:

o Solid Waste: Collect all solid waste, including residual chemical and contaminated items
(e.g., weigh boats, wipes), in a designated, labeled, and sealed container for hazardous
waste.

o Liquid Waste: Collect solutions containing 4-Butoxyphenylboronic acid in a separate,
labeled, and sealed container for hazardous liquid waste. Do not pour waste down the
drain.
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o Container Management: Use containers that are compatible with boronic acids. Ensure
containers are properly labeled with the chemical name and hazard information.

o Storage: Store waste containers in a designated satellite accumulation area until they are
collected by the institution's environmental health and safety (EHS) department or a licensed
waste disposal contractor.

» Final Disposal: Arrange for the pickup and disposal of the hazardous waste through your
institution's EHS department.

Emergency Procedures

Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] If skin

irritation occurs, seek medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] If eye irritation persists, seek medical
advice/attention.[2]

 Inhalation: Move the person to fresh air.[3] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Call a poison center or doctor if you feel unwell.[3]

 Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] Seek immediate medical
attention.

o Spill: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the
spill. Carefully sweep or scoop the absorbed material into a labeled, sealed container for
hazardous waste disposal. Avoid raising dust. For large spills, evacuate the area and contact
your institution's EHS department.

Workflow for Handling 4-Butoxyphenylboronic Acid
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Caption: Workflow for the safe handling and disposal of 4-Butoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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